Cauloside D

• Molecular Formula: C53H86O22
• Molecular Weight: 1075.2 g/mol
• InChI: InChI=1S/C53H86O22/c1-23-32(57)35(60)39(64)45(70-23)74-42-27(19-54)71-43(41(66)37(42)62)69-21-28-34(59)36(61)40(65)46(72-28)75-47(67)53-16-14-48(2,3)18-25(53)24-8-9-30-49(4)12-11-31(73-44-38(63)33(58)26(56)20-68-44)50(5,22-55)29(49)10-13-52(30,7)51(24,6)15-17-53/h8,23,25-46,54-66H,9-22H2,1-7H3/t23-,25-,26-,27+,28+,29+,30+,31-,32-,33-,34+,35+,36-,37+,38+,39+,40+,41+,42+,43+,44-,45-,46-,49-,50-,51+,52+,53-/m0/s1
• InChIKey: UEHILKCNLIKLEV-LXABABOZSA-N

Cauloside D Chemical Identity and Baseline Profile

Cauloside D is a pentacyclic triterpenoid saponin with hederagenin as the aglycone core, isolated primarily from the roots and rhizomes of Caulophyllum robustum Maxim. (blue cohosh) and C. thalictroides [1]. Its structure comprises a 3-O-α-L-arabinopyranosyl hederagenin moiety linked via the C-28 carboxyl to a branched trisaccharide chain: α-L-rhamnopyranosyl-(1→4)-β-D-glucopyranosyl-(1→6)-β-D-glucopyranoside [2]. As a bisdesmosidic hederagenin glycoside bearing two carbohydrate chains, Cauloside D (CAS 12672-45-6) is recognized as one of the main saponins in Caulophyllum species, alongside Cauloside C, Cauloside H, and Leonticin D [3].

1 Bisdesmosidic hederagenin glycoside research probe with two carbohydrate chains

2 Structure-activity relationship (SAR) studies differentiating sugar-chain number effects on biological activity

3 Non-cytotoxic concentration window for cellular pathway-response experiments in microglia

• [1] Lü S, Dong S, Xu D, Duan J, Li G, Guo Y, Kuang H, Wang Q. Spectrum-Effect Relationships between Fingerprints of Caulophyllum robustum Maxim and Inhabited Pro-Inflammation Cytokine Effects. Molecules. 2017;22(11):1826. View Source
• [2] Strigina LI, Chetyrina NS, Isakov VV, Elkin YN, Dzizenko AK, Elyakov GB. Cauloside D a new triterpenoid glycoside from Caulophyllum robustum maxim: Identification of cauloside A. Phytochemistry. 1975;14:1583-1586. View Source
• [3] Lü S, et al. Characterization of metabolites of five typical saponins from Caulophyllum robustum Maxim and their biotransformation in fibroblast-like synoviocytes by UHPLC-Q-Exactive-Plus-Orbitrap-MS. Saudi Pharm J. 2023. View Source

Cauloside D Non-Interchangeability

Despite sharing an identical hederagenin aglycone core with several Cauloside analogs, Cauloside D exhibits functionally divergent behavior that precludes generic substitution. Critically, Cauloside D possesses two carbohydrate chains (bisdesmosidic structure), whereas Caulosides A and C bear only one (monodesmosidic) [1]. This structural distinction does not merely alter solubility—it directly reverses phenotypic outcomes. In controlled root growth assays, monodesmosidic Caulosides A and C inhibited Cucumis sativus root elongation by -10.3% (500 µg/mL) and -20.4% (100 µg/mL) respectively, while bisdesmosidic Cauloside D exerted a stimulatory effect (+9.1% at 100–250 µg/mL) under identical conditions [2]. Furthermore, at the cellular level, saponins with differing sugar chain lengths undergo distinct metabolic fates: Cauloside D is subject to intracellular esterase-mediated deglycosylation that may yield Cauloside A, adding a layer of functional complexity that simpler monodesmosidic analogs cannot replicate [3]. These data demonstrate that class-level inference—substituting one hederagenin glycoside for another—carries a high risk of obtaining functionally opposite or biologically irrelevant results.

Bisdesmosidic vs. monodesmosidic structure reversal

Cauloside A and C (single sugar chain) may produce opposite phenotypic outcomes compared with Cauloside D (dual sugar chain), as shown in plant growth assays.

Class-level hederagenin glycoside substitution risk

Substituting one hederagenin glycoside for another risks functionally irrelevant or contradictory results due to glycosylation pattern differences.

Metabolic conversion complexity not replicated

Intracellular deglycosylation of Cauloside D may generate monodesmosidic Cauloside A, adding pathway-response complexity not observed with simpler analogs.

• [1] Anisimov MM, Strigina LI, et al. The effect of the hederagenin glycosides from Caulophyllum robustum Max. on the growth of roots of Cucumis sativus L. seedlings. Russ J Bioorg Chem. 2015;41:767-770. View Source
• [2] Anisimov MM, Strigina LI, et al. The effect of the hederagenin glycosides from Caulophyllum robustum Max. on the growth of roots of Cucumis sativus L. seedlings. Russ J Bioorg Chem. 2015;41:767-770. View Source
• [3] Lee Y, et al. Anti-Inflammatory Effect of Triterpene Saponins Isolated from Blue Cohosh (Caulophyllum thalictroides). Evid Based Complement Alternat Med. 2012;2012:798192. View Source

Cauloside D Differentiation Evidence

Cauloside D vs. A/C: Functional Reversal in Root Growth

Cauloside D exerts a mild growth-stimulating effect (+9.1%) on Cucumis sativus root elongation at 100–250 µg/mL, whereas monodesmosidic Caulosides A and C inhibit growth by -10.3% (500 µg/mL) and -20.4% (100 µg/mL), respectively, under identical experimental conditions [1]. No inhibition was observed for Cauloside D even at concentrations up to 500 µg/mL. This functional reversal correlates directly with the presence of two carbohydrate chains in Cauloside D versus a single carbohydrate chain in Caulosides A and C [1].

Functional reversal vs. A/C

Head-to-head

+9.1% growth stimulation (100–250 µg/mL) vs. -20.4% inhibition (Cauloside C, 100 µg/mL) and -10.3% inhibition (Cauloside A, 500 µg/mL)

Supports structure-activity interpretation for bisdesmosidic vs. monodesmosidic saponins in root growth assays.

Cucumis sativus seedling model; 7-day measurement.

Evidence Dimension	Root growth regulation activity (Cucumis sativus L. seedlings)
Target Compound Data	+9.1% growth stimulation at 100–250 µg/mL; no inhibition up to 500 µg/mL
Comparator Or Baseline	Cauloside C: -20.4% inhibition at 100 µg/mL; Cauloside A: -10.3% inhibition at 500 µg/mL
Quantified Difference	Net functional reversal from inhibition to stimulation (approximate net difference: Cauloside D +29.5% versus Cauloside C at 100 µg/mL)
Conditions	Cucumis sativus L. seedling root growth assay; 7-day measurement; concentrations 10–500 µg/mL

Why This Matters

This functional divergence demonstrates that Cauloside D is experimentally non-substitutable with other Cauloside analogs in phytoregulation studies; using Cauloside C or A in place of Cauloside D would produce opposite (inhibitory) outcomes.

• [1] Anisimov MM, Strigina LI, et al. The effect of the hederagenin glycosides from Caulophyllum robustum Max. on the growth of roots of Cucumis sativus L. seedlings. Russ J Bioorg Chem. 2015;41:767-770. View Source

Microglial iNOS and Cytokine Suppression

Cauloside D dose-dependently suppresses nitric oxide (NO) production in LPS-stimulated BV2 microglial cells, with significant inhibition observed at high concentrations (50 µg/mL) [1]. At lower concentrations (1–5 µg/mL), Cauloside D strongly suppresses LPS-induced iNOS protein expression and downregulates the expression of pro-inflammatory cytokines TNF-α and IL-6 [1]. In a preliminary cytotoxicity evaluation, Cauloside D (1–50 µg/mL, 24 h) did not modulate BV2 cell viability, indicating that the observed anti-inflammatory effects occur independently of cytotoxic activity [1].

Microglial iNOS suppression

Reported

Strong iNOS protein suppression and TNF-α/IL-6 downregulation at 1–5 µg/mL, without affecting BV2 cell viability

Supports microglial iNOS pathway-response context at non-cytotoxic concentrations.

LPS-stimulated BV2 cells; 24 h co-treatment.

Evidence Dimension	Suppression of LPS-induced iNOS protein expression and pro-inflammatory cytokine release
Target Compound Data	Cauloside D (1–5 µg/mL): strong suppression of iNOS protein; significant inhibition of TNF-α and IL-6 expression
Comparator Or Baseline	LPS-stimulated BV2 cells (untreated control) as baseline
Quantified Difference	Not explicitly quantified in available data; described as 'relatively strong suppression' and 'dose-dependent'
Conditions	BV2 murine microglial cells; LPS (100 ng/mL) co-treatment for 24 h; NO measured via Griess assay; iNOS/TNF-α/IL-6 measured via Western blot

Why This Matters

Cauloside D provides a non-cytotoxic anti-inflammatory probe that targets iNOS and pro-inflammatory cytokine expression in microglia, with activity confirmed at pharmacologically relevant low concentrations (1–5 µg/mL).

• [1] Lee Y, et al. Anti-Inflammatory Effect of Triterpene Saponins Isolated from Blue Cohosh (Caulophyllum thalictroides). Evid Based Complement Alternat Med. 2012;2012:798192. View Source

Anti-Arthritic Efficacy in CIA Mouse Model

In a collagen-induced arthritis (CIA) mouse model, Caulophyllum robustum Maxim effective part (CRME) significantly suppresses TNF-α, IL-1β, IL-6, and IL-17 levels across different batches [1]. Spectrum-effect relationship analysis via multiple linear regression and gray relational analysis confirmed that saponins, including Cauloside D, together with alkaloids and sapogenins, drive therapeutic efficacy [1]. Notably, the correlation between saponins and inflammatory factors was significantly closer than that of alkaloids, and saponins with fewer sugar residues demonstrated higher inhibition of pro-inflammatory cytokines [1].

CIA model cytokine response

Reported

Spectrum-effect analysis identified Cauloside D as a saponin contributor to TNF-α, IL-1β, IL-6, and IL-17 suppression in collagen-induced arthritis mice.

Supports arthritis model-response validation; saponin-cytokine correlation in CIA model.

HPLC fingerprint coupled with MLR and GRA.

Evidence Dimension	In vivo suppression of pro-inflammatory cytokines in CIA mice
Target Compound Data	Cauloside D identified among 17 common HPLC fingerprint peaks correlated with anti-inflammatory efficacy
Comparator Or Baseline	Alkaloids (N-methylcytisine, magnoflorine) as comparator class
Quantified Difference	Saponins (including Cauloside D) show significantly closer statistical correlation with cytokine suppression than alkaloids (specific correlation coefficients not provided in available abstract)
Conditions	Collagen-induced arthritis (CIA) mice; TNF-α, IL-1β, IL-6, IL-17 measured as indicators; HPLC fingerprint coupled with multiple linear regression (MLR) and gray relational analysis (GRA)

Why This Matters

Cauloside D is validated as one of the principal efficacy-contributing constituents in a therapeutically relevant in vivo rheumatoid arthritis model, supporting its prioritization over non-saponin compounds or untested hederagenin glycosides.

• [1] Lü S, Dong S, Xu D, Duan J, Li G, Guo Y, Kuang H, Wang Q. Spectrum-Effect Relationships between Fingerprints of Caulophyllum robustum Maxim and Inhabited Pro-Inflammation Cytokine Effects. Molecules. 2017;22(11):1826. View Source

Validated HPLC/UPLC Quantification and Quality Control

Validated HPLC, UPLC, and HPTLC methods exist for the quantitative determination of Cauloside D alongside seven other triterpene saponins (cauloside H, leonticin D, cauloside G, cauloside B, cauloside C, cauloside A, and saponin PE) and magnoflorine from Caulophyllum thalictroides roots [1]. The HPLC method achieves separation of all eight saponins within 35 minutes using a reversed-phase C18 column with ammonium acetate/acetonitrile gradient mobile phase, PDA detection at 320 nm for magnoflorine, and evaporative light scattering (ELS) detection for saponins due to their low UV absorption [1]. The UPLC method reduces separation time to under 8.0 minutes, with detection limits of 10 μg/mL for saponins [1].

Validated analytical methods

Method context

HPLC, UPLC, and HPTLC methods available for Cauloside D quantification; UPLC separation

Supports identity and purity verification workflow in Caulophyllum quality control.

Reversed-phase C18; ammonium acetate/acetonitrile gradient.

Evidence Dimension	Analytical method availability and performance parameters
Target Compound Data	HPLC retention time in published gradient; UPLC LOD 10 μg/mL for saponins
Comparator Or Baseline	Magnoflorine (alkaloid) as comparator for detection parameters
Quantified Difference	Detection limit for saponins = 10 μg/mL versus 1 μg/mL for magnoflorine (10-fold difference)
Conditions	Reversed-phase C18 column; ammonium acetate/acetonitrile gradient; PDA (320 nm) + ELS detection; HPLC (35 min), UPLC (<8.0 min)

Why This Matters

Published, validated analytical protocols enable researchers to verify Cauloside D identity, purity, and concentration in experimental samples and quality control workflows, reducing the risk of using misidentified or degraded material.

• [1] Avula B, Wang YH, Ali Z, Khan IA. Analytical methods for determination of magnoflorine and saponins from roots of Caulophyllum thalictroides (L.) Michx. using UPLC, HPLC and HPTLC. J Pharm Biomed Anal. 2011;56(5):895-903. View Source

Cauloside D Research Applications

Hederagenin Glycoside SAR Studies

Cauloside D is uniquely suited for SAR studies of bisdesmosidic versus monodesmosidic hederagenin glycosides. Its demonstrated functional reversal from growth inhibition to stimulation relative to single-chain Caulosides A and C provides a quantifiable phenotypic endpoint for investigating carbohydrate chain number effects on biological activity [4]. Researchers can directly compare Cauloside D against Cauloside C under identical Cucumis sativus root growth assay conditions (10–500 µg/mL, 7-day incubation) to probe glycosylation-dependent activity modulation.

Microglial Neuroinflammation Target Validation and Pathway Mapping

Cauloside D serves as a non-cytotoxic tool compound for dissecting LPS-induced iNOS/NO and TNF-α/IL-6 signaling in BV2 microglial cells. At 1–5 µg/mL, it strongly suppresses iNOS protein expression without affecting cell viability [4]. This favorable toxicity window at anti-inflammatory effective concentrations enables live-cell imaging, pathway inhibitor co-treatment experiments, and chronic exposure studies where cytotoxic saponin analogs would confound data interpretation.

In Vivo Rheumatoid Arthritis Efficacy Validation

Cauloside D is a validated bioactive constituent in the collagen-induced arthritis (CIA) mouse model of RA. Spectrum-effect relationship analysis confirms that Cauloside D contributes to the suppression of TNF-α, IL-1β, IL-6, and IL-17 in vivo [4]. Researchers studying the pharmacological basis of Caulophyllum robustum or developing saponin-based anti-arthritic leads should prioritize Cauloside D as a reference standard, as its in vivo contribution to efficacy is analytically verified via HPLC fingerprint correlation with cytokine suppression readouts.

Analytical Reference Standard for Caulophyllum Quality Control

Cauloside D is one of eight triterpene saponins for which validated HPLC and UPLC separation methods exist, with detection limits of 10 µg/mL via ELSD [4]. Its inclusion as a marker compound in quality control protocols for blue cohosh (Caulophyllum thalictroides) and related dietary supplements is supported by published, reproducible chromatographic conditions. Procurement of high-purity Cauloside D (≥98% by HPLC) enables accurate quantification of saponin content in plant extracts and finished products.

Application

Selection Property

Validation Focus

Hederagenin glycoside SAR studies

Bisdesmosidic vs. monodesmosidic structure-activity review

Functional reversal phenotypic endpoint in root growth assays

Microglial inflammation pathway studies

Non-cytotoxic concentration window for iNOS/cytokine response

iNOS protein and TNF-α/IL-6 expression endpoints

Collagen-induced arthritis model-response studies

Saponin constituent contribution to cytokine suppression

In vivo TNF-α, IL-1β, IL-6, IL-17 endpoint correlation

Caulophyllum quality control reference standard

Published HPLC/UPLC method availability

Identity, purity, and content verification in plant extracts

• [1] Anisimov MM, Strigina LI, et al. The effect of the hederagenin glycosides from Caulophyllum robustum Max. on the growth of roots of Cucumis sativus L. seedlings. Russ J Bioorg Chem. 2015;41:767-770. View Source
• [2] Lee Y, et al. Anti-Inflammatory Effect of Triterpene Saponins Isolated from Blue Cohosh (Caulophyllum thalictroides). Evid Based Complement Alternat Med. 2012;2012:798192. View Source
• [3] Lü S, Dong S, Xu D, Duan J, Li G, Guo Y, Kuang H, Wang Q. Spectrum-Effect Relationships between Fingerprints of Caulophyllum robustum Maxim and Inhabited Pro-Inflammation Cytokine Effects. Molecules. 2017;22(11):1826. View Source
• [4] Avula B, Wang YH, Ali Z, Khan IA. Analytical methods for determination of magnoflorine and saponins from roots of Caulophyllum thalictroides (L.) Michx. using UPLC, HPLC and HPTLC. J Pharm Biomed Anal. 2011;56(5):895-903. View Source